![molecular formula C12H14BrNO B3199637 1-(4-Bromo-3-methylphenyl)-2-piperidinone CAS No. 1017029-00-3](/img/structure/B3199637.png)
1-(4-Bromo-3-methylphenyl)-2-piperidinone
Overview
Description
1-(4-Bromo-3-methylphenyl)-2-piperidinone, commonly known as 4'-Methyl-α-pyrrolidinohexiophenone (4-MPH), is a synthetic compound belonging to the cathinone class of chemicals. It was first synthesized in the late 1960s and has since gained popularity as a research chemical due to its potential pharmacological effects.
Mechanism of Action
The mechanism of action of 1-(4-Bromo-3-methylphenyl)-2-piperidinone involves the inhibition of dopamine reuptake, leading to increased levels of dopamine in the brain. This results in increased stimulation of dopamine receptors, leading to the potential pharmacological effects observed.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-Bromo-3-methylphenyl)-2-piperidinone are similar to those of other dopamine reuptake inhibitors. It has been shown to increase locomotor activity and induce hyperactivity in animal models. Additionally, it has been shown to increase dopamine levels in the brain, leading to potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Bromo-3-methylphenyl)-2-piperidinone in lab experiments is its potential as a dopamine reuptake inhibitor. This makes it a potential candidate for the treatment of ADHD and other related disorders. Additionally, its anxiolytic and antidepressant effects make it a potential candidate for the treatment of anxiety and depression.
One limitation of using 1-(4-Bromo-3-methylphenyl)-2-piperidinone in lab experiments is its potential for abuse. It has been reported to have stimulant-like effects similar to other drugs such as cocaine, making it a potential drug of abuse. Additionally, its long-term effects on the brain and body are not well understood, making it difficult to determine its safety for human use.
Future Directions
There are several future directions for research involving 1-(4-Bromo-3-methylphenyl)-2-piperidinone. One potential direction is the development of new drugs based on its structure that have improved therapeutic effects and reduced potential for abuse. Additionally, further research is needed to determine its long-term effects on the brain and body, as well as its potential for treating other disorders such as anxiety and depression. Finally, more research is needed to determine the optimal dosage and administration of 1-(4-Bromo-3-methylphenyl)-2-piperidinone for therapeutic use.
Scientific Research Applications
1-(4-Bromo-3-methylphenyl)-2-piperidinone has gained attention in the scientific community due to its potential pharmacological effects. It has been reported to act as a dopamine reuptake inhibitor, similar to other drugs such as methylphenidate and cocaine. This makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and other related disorders. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression.
properties
IUPAC Name |
1-(4-bromo-3-methylphenyl)piperidin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrNO/c1-9-8-10(5-6-11(9)13)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLBAPFCJOCGDJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2CCCCC2=O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromo-3-methylphenyl)piperidin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.